8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1'-cyclopropane]-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one is a synthetic organic compound that belongs to the class of benzoxazepine derivatives.
Preparation Methods
The synthesis of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one can be achieved through various synthetic routes. One common method involves the cyclization of substituted isoindole derivatives . Another approach is the esterification of biologically active salicylanilides with some N-protected amino acids . Industrial production methods often utilize microwave heating to synthesize pyrimido-oxazepine analogs .
Chemical Reactions Analysis
8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one undergoes several types of chemical reactions, including:
Reduction: Specific conditions and reagents are required to reduce the compound, although detailed information on this reaction is limited.
Substitution: Common reagents for substitution reactions include halogens and other nucleophiles, resulting in various substituted derivatives.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one involves its interaction with specific molecular targets and pathways. It has been found to induce cell cycle arrest in the G2/M phase, leading to cytotoxic effects in cancer cells . The exact molecular targets and pathways are still under investigation, but the compound’s ability to selectively target cancer cells makes it a promising candidate for further research .
Comparison with Similar Compounds
8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one can be compared with other benzoxazepine derivatives, such as:
- 2,2-dimethyl-4-[(E)-2-(4-methylphenyl)ethenyl]-2,3-dihydro-1,5-benzoxazepine
- 4-[(E)-2-(2-chlorophenyl)ethenyl]-2,2-dimethyl-2,3-dihydro-1,5-benzoxazepine
- 2,2,4-trimethyl-2,3-dihydrobenzothiazepine
The unique spiro structure of 8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1’-cyclopropane]-5-one contributes to its distinct properties and makes it a valuable compound for further study .
Properties
Molecular Formula |
C11H10BrNO2 |
---|---|
Molecular Weight |
268.11 g/mol |
IUPAC Name |
8-bromospiro[3,4-dihydro-1,4-benzoxazepine-2,1'-cyclopropane]-5-one |
InChI |
InChI=1S/C11H10BrNO2/c12-7-1-2-8-9(5-7)15-11(3-4-11)6-13-10(8)14/h1-2,5H,3-4,6H2,(H,13,14) |
InChI Key |
JSGJRTPOJKNVFR-UHFFFAOYSA-N |
Canonical SMILES |
C1CC12CNC(=O)C3=C(O2)C=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.